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Compound of Interest

Compound Name: Phenyl Bromoacetate

Cat. No.: B105193 Get Quote

An in-depth examination of the chemical structure, properties, synthesis, and applications of

Phenyl Bromoacetate, a key intermediate in organic synthesis and drug development.

Core Chemical Information
Phenyl Bromoacetate is an aromatic ester of significant interest to the scientific community,

particularly in the fields of medicinal chemistry and materials science. It serves as a versatile

building block for the synthesis of more complex molecules.

Chemical Structure:

The structure of Phenyl Bromoacetate consists of a phenyl group attached to the oxygen

atom of an acetate group, with a bromine atom substituted on the alpha-carbon of the acetyl

moiety.

Chemical Formula: C₈H₇BrO₂

This formula indicates the presence of eight carbon atoms, seven hydrogen atoms, one

bromine atom, and two oxygen atoms.

Physicochemical and Spectroscopic Data
A summary of the key quantitative data for Phenyl Bromoacetate is provided in the table

below, facilitating easy reference and comparison.
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Property Value

Molecular Weight 215.04 g/mol [1]

CAS Number 620-72-4[2]

Appearance
Colorless to slightly yellow transparent liquid or

light yellow crystalline solid[2]

Melting Point 31-33 °C[2]

Boiling Point 134 °C at 15 mmHg[2]

Density 1.508 g/mL at 25 °C[2]

Solubility
Soluble in ethanol and ether; insoluble in

water[2]

Refractive Index 1.559[2]

Flash Point 230 °F[2]

SMILES String BrCC(=O)Oc1ccccc1

InChI Key UEWYUCGVQMZMGY-UHFFFAOYSA-N

Spectroscopic data, including ¹H NMR, ¹³C NMR, and FTIR, are available for Phenyl
Bromoacetate, which are crucial for its characterization.[3]

Synthesis of Phenyl Bromoacetate
The primary method for the synthesis of Phenyl Bromoacetate is the esterification of phenol

with bromoacetyl bromide.[2] This reaction is a standard procedure in organic chemistry for

forming esters from an alcohol (in this case, a phenol) and an acyl halide.

Experimental Protocol: Esterification of Phenol
While a specific detailed protocol for the synthesis of Phenyl Bromoacetate was not found in

the provided search results, a general procedure for the esterification of a phenol with an acyl

halide can be outlined as follows. This protocol is based on standard organic chemistry

principles.
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Materials:

Phenol

Bromoacetyl bromide

A suitable base (e.g., pyridine or triethylamine)

Anhydrous aprotic solvent (e.g., dichloromethane or diethyl ether)

Aqueous work-up solutions (e.g., dilute HCl, saturated NaHCO₃, brine)

Drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert

atmosphere (e.g., nitrogen or argon), dissolve phenol and a suitable base in an anhydrous

aprotic solvent.

Addition of Acyl Halide: Cool the solution in an ice bath. Slowly add bromoacetyl bromide to

the stirred solution. The reaction is typically exothermic.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for a

designated period. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Work-up: Once the reaction is complete, quench the reaction by adding water or a dilute acid

solution. Transfer the mixture to a separatory funnel.

Extraction and Washing: Extract the aqueous layer with an organic solvent. Combine the

organic layers and wash sequentially with a dilute acid (to remove the base), a saturated

solution of sodium bicarbonate (to remove any unreacted acidic components), and brine (to

remove residual water).

Drying and Concentration: Dry the organic layer over an anhydrous drying agent, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.
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Purification: The crude product can be purified by techniques such as recrystallization or

column chromatography to yield pure Phenyl Bromoacetate.

Applications in Research and Development
Phenyl Bromoacetate is a valuable intermediate in various synthetic pathways, particularly in

the development of pharmaceuticals.

Synthesis of Cannabinoid CB1 Receptor Antagonists: It is used in the preparation of 1,2,3-

triazole derivatives, which are being investigated as potential cannabinoid CB1 receptor

antagonists.[2]

Aldose Reductase Inhibitors: The compound is a key component in the synthesis of[2][4]

[5]triazino[4,3-a] benzimidazole acetic acid derivatives, which show potential as selective

aldose reductase inhibitors.[2]

Alkylation Reagent: Due to the presence of the reactive bromoacetyl group, it is employed as

an alkylating agent in various organic reactions.

Industrial Preservative: Beyond its role in research, Phenyl Bromoacetate also finds

application as a preservative in industrial products such as paints and metal cutting fluids.[2]

Visualizing the Synthesis Workflow
The following diagram illustrates the logical workflow for the synthesis of Phenyl
Bromoacetate from phenol and bromoacetyl bromide.
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Reactants:
Phenol

Bromoacetyl Bromide
Base (e.g., Pyridine)

Reaction Vessel
(Round-bottom flask under N2)

Anhydrous Aprotic Solvent
(e.g., Dichloromethane)

Cooling
(Ice Bath)

Slow Addition of
Bromoacetyl Bromide

Stirring at Room Temperature
(Monitor by TLC)

Aqueous Work-up:
- Quench with H2O/dil. HCl

- Extraction with Organic Solvent

Washing Steps:
- Dilute HCl

- Saturated NaHCO3
- Brine

Drying over Anhydrous MgSO4

Filtration

Concentration
(Rotary Evaporator)

Purification:
(Recrystallization or Column Chromatography)

Pure Phenyl Bromoacetate

Click to download full resolution via product page

Synthesis Workflow for Phenyl Bromoacetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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